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Compound of Interest

Compound Name: (+)-Norgestrel

Cat. No.: B1679924 Get Quote

Immediate Safety and Logistical Information for the Disposal of (+)-Norgestrel

(+)-Norgestrel, a synthetic progestin, requires careful handling and disposal due to its potential

health and environmental risks. As a compound suspected of causing cancer, potentially

damaging fertility, and being very toxic to aquatic life, adherence to proper disposal protocols is

critical for ensuring personnel safety and environmental protection.[1][2] This guide provides

essential, step-by-step information for researchers, scientists, and drug development

professionals on the proper disposal of (+)-Norgestrel.

Hazard Profile of (+)-Norgestrel
Understanding the specific hazards associated with (+)-Norgestrel is the first step in safe

handling and disposal. The compound is classified under the Globally Harmonized System

(GHS) with several hazard statements.
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Hazard Class GHS Code Hazard Statement Citations

Carcinogenicity H351
Suspected of causing

cancer
[1][2]

Reproductive Toxicity H360-H362

May damage fertility

or the unborn child.

May cause harm to

breast-fed children

[1][2]

Skin Irritation H315 Causes skin irritation [1][3]

Eye Irritation H319
Causes serious eye

irritation
[1][3]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life
[1][2]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects

[1][2]

Experimental Protocols for Disposal
Due to its hazardous nature, the recommended disposal method for (+)-Norgestrel is through

a licensed professional waste disposal service. Direct chemical neutralization or inactivation

protocols are not advised for general laboratory settings without specific validation and

regulatory approval.

Step-by-Step Disposal Procedure:

Segregation and Collection:

Collect all (+)-Norgestrel waste, including pure compound, contaminated labware (e.g.,

vials, pipette tips), and personal protective equipment (PPE), in a dedicated, clearly

labeled, and sealed hazardous waste container.

The container must be compatible with the chemical waste and comply with federal, state,

and local regulations.[4]
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Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the name "(+)-
Norgestrel," and all applicable hazard pictograms (Health Hazard, Irritant, Environmental

Hazard).[1]

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) for (+)-Norgestrel to ensure they

are aware of the material's hazards.[1][2][3]

Spill Management:

In case of a spill, evacuate the area if necessary.[3]

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[5]

For small spills of solid material, carefully sweep or vacuum the material into a disposal

container, avoiding dust generation.[5]

For solutions, absorb the spill with an inert, non-combustible material like diatomite or

universal binders.[3]

Decontaminate the spill area with alcohol and dispose of all cleanup materials as

hazardous waste.[3]

Important Considerations:
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DO NOT dispose of (+)-Norgestrel down the drain. Its high aquatic toxicity can cause

significant harm to the environment.[1][6][7]

DO NOT mix (+)-Norgestrel waste with non-hazardous waste.

Always consult and adhere to all applicable federal, state, and local regulations for

hazardous waste disposal, as these may vary.[4]

Logical Workflow for (+)-Norgestrel Disposal
The following diagram outlines the decision-making process for the proper disposal of (+)-
Norgestrel waste generated in a laboratory setting.
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Start: (+)-Norgestrel Waste Generated

Contaminated Material?
(e.g., PPE, glassware, solutions)

Pure/Unused (+)-Norgestrel

No

Contaminated Waste

Yes

Segregate into a Designated
Hazardous Waste Container

Label Container with Chemical Name
and Hazard Pictograms

Store in Secure, Designated
Waste Accumulation Area

Contact Institutional EHS or
Licensed Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (+)-Norgestrel in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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